S,S'-Dimethyl dithiocarbonate

• IUPAC Name: bis(methylsulfanyl)methanone
• InChI: InChI=1S/C3H6OS2/c1-5-3(4)6-2/h1-2H3
• InChI Key: IUXMJLLWUTWQFX-UHFFFAOYSA-N
• Canonical SMILES: CSC(=O)SC
• Molecular Formula: C3H6OS2
• DSSTOX Substance ID: DTXSID20310491
• Molecular Weight: 122.21 g/mol
• CAS No.: 868-84-8

Description

S,S'-Dimethyl dithiocarbonate, also known as this compound, is a useful research compound. Its molecular formula is C3H6OS2 and its molecular weight is 122.21 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 227849. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Application in Lithium Ion Batteries

S,S'-Dimethyl dithiocarbonate has been researched for its potential use in lithium ion battery electrolytes. Graphite electrodes can be cycled at high reversible capacities in a solution containing this compound and 1M LiAsF6 (Ein‐Eli & McDevitt, 1997).

Synthesis and Spectroscopic Characterization

Research on the synthesis and characterization of this compound compounds has been conducted. This includes investigations into their crystal structures and reactions under super acidic conditions (Minkwitz & Neikes, 2000).

Analysis of Thiuram Disulphide-Dithiocarbamate Mixtures

Potassium trithiocarbonate, a related compound, has been utilized for the titrimetric determination of thiuram disulphides in dimethylformamide-water media, highlighting its analytical applications (Verma, Sidhu, & Sood, 1982).

Safe and Efficient Synthesis Procedures

The use of this compound as a substitute for phosgene in the preparation of various chemical compounds, such as S-methyl N-alkylthiocarbamates, has been explored to enhance safety and efficiency in synthesis processes (Artuso et al., 2007).

Preparation of N,N-Dimethyl-N′-Arylureas

A method using this compound as a phosgene substitute for preparing N,N-di-methyl-N'-arylureas has been developed, demonstrating its versatility in organic synthesis (Degani et al., 2009).

Synthesis and Characterization of Copolymers

This compound has been utilized in the synthesis of novel trithiocarbonate compounds, which were subsequently used as chain transfer agents in RAFT polymerizations (Liu & Pan, 2005).

Structural Studies of Rubber Derivatives

The compound has been used in the synthesis of cyclic dithiocarbonate derivatives of epoxidized natural rubber, aiding in the study of their structural properties using NMR spectroscopy techniques (Hamzah et al., 2012).

Mechanism of Action

Target of Action

S,S’-Dimethyl dithiocarbonate is an organic compound with the chemical formula OC(SCH3)2 . It is a methyl ester of dithiocarbonic S, S -acid (OC(SH)2) and is a thioester . It is used as a dehydrating agent in chemistry and as a carbonylating agent . It can be used as a source of a methanethiolate (CH3S−) .

Mode of Action

The compound interacts with its targets through a process known as alkanethiolation . This reaction involves the use of S, S’-dimethyl dithiocarbonate, tetrabutylammonium bromide, and an aqueous solution of potassium hydroxide .

Biochemical Pathways

Its use as a source of methanethiolate suggests it may play a role in sulfur metabolism and the synthesis of sulfur-containing compounds .

Pharmacokinetics

It is known to be a skin, eye, and respiratory system irritant and can be absorbed into the body through the skin . It may cause damage to the gastrointestinal system if swallowed .

Result of Action

Its irritant properties suggest it may cause cellular damage upon exposure .

Action Environment

Environmental factors can influence the action, efficacy, and stability of S,S’-Dimethyl dithiocarbonate. For example, it is combustible and may react violently with strong oxidizing agents . Upon catching fire, it releases irritating and toxic fumes and gases, such as carbon monoxide (CO), carbon dioxide (CO2), and sulfur dioxide (SO2) .

Safety and Hazards

S,S’-Dimethyl dithiocarbonate is a skin, eye, and respiratory system irritant. It can be absorbed into the body through the skin, causing damage to the body. It may cause damage to the gastrointestinal system if swallowed. It is combustible and may react violently with strong oxidizing agents.

Biochemical Analysis

Biochemical Properties

S,S’-Dimethyl dithiocarbonate plays a significant role in biochemical reactions. It is known to interact with various enzymes, proteins, and other biomolecules. For instance, it can act as a source of methanethiolate (CH3S−), which is involved in alkanethiolation reactions . The compound’s interactions with biomolecules are primarily through its sulfur atoms, which can form bonds with other sulfur-containing compounds or proteins, influencing their structure and function.

Cellular Effects

S,S’-Dimethyl dithiocarbonate has notable effects on various types of cells and cellular processes. It can influence cell function by interacting with cellular proteins and enzymes, potentially affecting cell signaling pathways, gene expression, and cellular metabolism. The compound’s ability to act as a carbonylating agent allows it to modify proteins and other biomolecules within the cell, leading to changes in their activity and function .

Molecular Mechanism

At the molecular level, S,S’-Dimethyl dithiocarbonate exerts its effects through binding interactions with biomolecules. It can inhibit or activate enzymes by modifying their active sites or altering their conformation. Additionally, the compound can influence gene expression by interacting with transcription factors or other regulatory proteins. These molecular interactions are crucial for understanding the compound’s overall impact on cellular function .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of S,S’-Dimethyl dithiocarbonate can change over time. The compound’s stability and degradation are important factors to consider. Over time, it may degrade into other products, which can have different effects on cellular function. Long-term studies in vitro and in vivo have shown that the compound can have lasting impacts on cellular processes, depending on its concentration and exposure duration .

Dosage Effects in Animal Models

The effects of S,S’-Dimethyl dithiocarbonate vary with different dosages in animal models. At low doses, the compound may have minimal effects, while higher doses can lead to significant changes in cellular function and metabolism. Toxic or adverse effects have been observed at high doses, including damage to the gastrointestinal system and respiratory irritation . These dosage-dependent effects are crucial for determining the compound’s safety and efficacy in various applications.

Metabolic Pathways

S,S’-Dimethyl dithiocarbonate is involved in several metabolic pathways. It interacts with enzymes and cofactors that facilitate its conversion into other compounds. The compound’s presence can affect metabolic flux and metabolite levels, influencing overall cellular metabolism. Understanding these pathways is essential for elucidating the compound’s role in biochemical processes .

Transport and Distribution

Within cells and tissues, S,S’-Dimethyl dithiocarbonate is transported and distributed through various mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cellular membranes. The compound’s localization and accumulation within specific cellular compartments can affect its activity and function .

Subcellular Localization

S,S’-Dimethyl dithiocarbonate’s subcellular localization is critical for its activity. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. Its presence in particular subcellular locations can influence its interactions with biomolecules and its overall impact on cellular function .